Cas no 1016979-28-4 (Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride)
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride
- methyl 2-methoxy-5-piperidin-4-ylbenzoate,hydrochloride
- SCHEMBL3861515
- 1016979-28-4
- Methyl2-methoxy-5-(piperidin-4-yl)benzoatehydrochloride
- Benzoic acid, 2-methoxy-5-(4-piperidinyl)-, methyl ester, hydrochloride (1:1)
- DB-430865
-
- Inchi: 1S/C14H19NO3.ClH/c1-17-13-4-3-11(9-12(13)14(16)18-2)10-5-7-15-8-6-10;/h3-4,9-10,15H,5-8H2,1-2H3;1H
- InChI Key: MWQACTRPIUBUKH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1C=CC(=CC=1C(=O)OC)C1CCNCC1
Computed Properties
- Exact Mass: 285.1131712g/mol
- Monoisotopic Mass: 285.1131712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6Ų
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005862-1g |
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride |
1016979-28-4 | 95% | 1g |
$438.88 | 2023-09-04 | |
| Chemenu | CM158414-1g |
methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride |
1016979-28-4 | 95% | 1g |
$489 | 2021-08-05 | |
| Chemenu | CM158414-1g |
methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride |
1016979-28-4 | 95% | 1g |
$489 | 2023-01-20 |
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate Hydrochloride: An Overview of Its Structure, Properties, and Applications
Methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride (CAS No. 1016979-28-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and a methoxybenzoyl moiety, making it a valuable candidate for various applications in drug discovery and development.
The chemical formula of methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride is C15H20NO3·HCl, with a molecular weight of approximately 296.8 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation development.
In terms of its physical properties, methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride exhibits a melting point in the range of 180-185°C. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and use in pharmaceutical formulations.
The biological activity of methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride has been the subject of numerous research studies. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in the regulation of neurotransmitter release and signal transduction pathways. Recent studies have shown that this compound can selectively bind to specific GPCRs, leading to potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
In addition to its GPCR modulating properties, methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic profile of methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride has been evaluated in both in vitro and in vivo models. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.
Clinical trials are currently underway to assess the safety and efficacy of methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.
Beyond its therapeutic applications, methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride has also found use as a research tool in academic and industrial laboratories. Its ability to selectively modulate specific GPCRs makes it a valuable probe for studying receptor function and signaling pathways. Additionally, the compound serves as a useful intermediate in the synthesis of more complex molecules with diverse biological activities.
In conclusion, methyl 2-methoxy-5-(piperidin-4-yl)benzoate hydrochloride (CAS No. 1016979-28-4) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and promising preclinical results position it as an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.